Cas no 576-42-1 (D-Glucarate Monopotassium)

• Product Name: D-Glucarate Monopotassium
• CAS No: 576-42-1
• MF: C₆H₉KO₈
• MW: 248.229163885117
• MDL: MFCD00064208
• CID: 38437
• PubChem ID: 24899591
• Update Time: 2025-05-26

D-Glucarate Monopotassium Chemical and Physical Properties

Names and Identifiers

• Potassium bisaccharate
• Potassium hydrogen D-glucarate
• Potassium hydrogen saccharate
• Potassium (2R,3S,4S,5S)-2,3,4,5,6-pentahydroxy-6-oxohexanoate
• D-Saccharic acid potassium salt
• D-GLUCARATE MONOPOTASSIUM
• D-glucaric acid,potassium hydrogen-D glucarate
• D-Glucarsaeure,Kalium-hydrogen-D-glucarat
• D-Glucarsaeure,Kaliumsalz
• D-Glucosaccha
• GLUCARIC ACID POTASSIUM SALT
• monopotassium D-glucarate
• monopotassium D-saccharic acid
• POTASSIUM ACID SACCHARATE
• POTASSIUM D-SACCHARATE
• potassium hydrogen glucarate
• potassium salt of the d-saccharic acid
• SACCHARIC ACID,POTASSIUM SALT
• Glucaric Acid
• Glucosaccharic acid
• AS-62487
• D-Glucaric acid, monopotassium salt
• D-Saccharic acid potassium salt, >=98%
• POTASSIUM (2R,3R,4R,5S)-5-CARBOXY-2,3,4,5-TETRAHYDROXYPENTANOATE
• potassium;(2R,3R,4R,5S)-2,3,4,5,6-pentahydroxy-6-oxohexanoate
• AKOS037645713
• E77726
• D-Glucaric acid monopotassium salt
• 576-42-1
• MFCD00064208
• UBYZGUWQNIEQMH-IAMDKXPVSA-M
• Potassium bisaccharate;Potassium hydrogen saccharate;D- Saccharic acid monopotassium
• MG33323
• D-Glucarate Monopotassium

• MDL： MFCD00064208
• Inchi： 1S/C6H10O8.K/c7-1(3(9)5(11)12)2(8)4(10)6(13)14;/h1-4,7-10H,(H,11,12)(H,13,14);/q;+1/p-1/t1-,2-,3-,4+;/m1./s1
• InChI Key： UBYZGUWQNIEQMH-IAMDKXPVSA-M
• SMILES： [K+].O[C@@H]([C@H](C(=O)[O-])O)[C@H]([C@@H](C(=O)O)O)O

Computed Properties

• Exact Mass: 247.99300
• Monoisotopic Mass: 247.993
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 202
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• Topological Polar Surface Area: 156

Experimental Properties

• Color/Form: White crystals
• Density: 1.939
• Melting Point: 188°C
• Boiling Point: 766.4 °C at 760 mmHg
• Flash Point: 431.2 °C
• PSA: 158.35000
• LogP: -4.73550
• FEMA: 3249
• Specific Rotation: +21° - +26° (c=1.3, H2O heated up)

D-Glucarate Monopotassium Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• RTECS：LZ4291900
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on D-Glucarate Monopotassium

D-Glucarate Monopotassium (CAS No. 576-42-1): A Comprehensive Guide to Its Properties and Applications

D-Glucarate Monopotassium, with the CAS No. 576-42-1, is a scientifically significant compound widely recognized for its role in biochemistry and nutrition. This potassium salt of D-glucaric acid has garnered attention due to its potential health benefits and industrial applications. In this article, we delve into its molecular structure, functions, and relevance in modern research, addressing common queries such as "What is D-Glucarate Monopotassium used for?" and "Is D-Glucarate Monopotassium safe?".

The chemical formula of D-Glucarate Monopotassium reflects its unique composition, combining glucaric acid with potassium. This synergy enhances its solubility and bioavailability, making it a preferred choice in dietary supplements and functional foods. Researchers have explored its ability to support detoxification pathways, particularly in metabolizing environmental toxins—a topic of growing interest in health-conscious communities. Searches like "D-Glucarate Monopotassium benefits" and "natural detox supplements" highlight its popularity.

In the realm of biochemistry, D-Glucarate Monopotassium is studied for its enzymatic interactions. It acts as a modulator of beta-glucuronidase, an enzyme linked to hormone metabolism. This property has spurred investigations into its potential role in managing estrogen-related conditions, aligning with trending searches such as "hormone balance supplements". Its mechanism of action is often compared to other glucarate derivatives, emphasizing its specificity and efficacy.

From an industrial perspective, D-Glucarate Monopotassium is valued for its stability and compatibility with formulations. It is incorporated into nutraceuticals, where labels emphasize "clean-label ingredients"—a keyword resonating with today’s consumers. Manufacturers prioritize its use in products targeting metabolic health, leveraging terms like "scientific backing" and "evidence-based formulations" to appeal to informed buyers.

Safety and regulatory compliance are critical considerations. D-Glucarate Monopotassium is generally recognized as safe (GRAS) when used within recommended limits. FAQs such as "Is D-Glucarate Monopotassium FDA-approved?" are addressed by referencing its inclusion in dietary guidelines and peer-reviewed studies. This transparency builds trust, especially among users searching for "non-toxic health supplements".

Emerging trends also link D-Glucarate Monopotassium to gut health. Its prebiotic-like effects on microbiota have sparked interest, coinciding with the surge in searches for "gut-brain axis support". Researchers hypothesize that its metabolites may foster a balanced microbiome, though further clinical trials are needed. This aligns with the demand for "holistic wellness solutions", a niche where the compound shows promise.

In summary, D-Glucarate Monopotassium (CAS No. 576-42-1) bridges science and consumer needs. Its multifaceted applications—from detoxification to metabolic support—make it a standout ingredient. By addressing high-volume queries like "How to use D-Glucarate Monopotassium" and "best sources of glucaric acid", this article aims to provide a authoritative yet accessible resource for professionals and enthusiasts alike.